molecular formula C10H24S2Sn B086440 Stannane, bis(butylthio)dimethyl- CAS No. 1000-40-4

Stannane, bis(butylthio)dimethyl-

Cat. No.: B086440
CAS No.: 1000-40-4
M. Wt: 327.1 g/mol
InChI Key: AZQSJLSJRUNLBI-UHFFFAOYSA-L
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Description

Stannane, bis(butylthio)dimethyl- (CAS: 1000-40-4) is an organotin compound with the molecular formula C₁₀H₂₄S₂Sn and a molecular weight of 327.15 g/mol. Its structure consists of a central tin atom bonded to two methyl groups and two butylthio (-S-C₄H₉) groups.

Key properties include:

  • Toxicity: Classified as a skin irritant ().
  • Thermal Stability: Decomposes upon heating, emitting toxic fumes of Sn and SOₓ ().
  • Regulatory Status: OSHA and NIOSH recommend exposure limits of 0.1 mg(Sn)/m³ (skin) for organotin compounds ().

Properties

CAS No.

1000-40-4

Molecular Formula

C10H24S2Sn

Molecular Weight

327.1 g/mol

IUPAC Name

bis(butylsulfanyl)-dimethylstannane

InChI

InChI=1S/2C4H10S.2CH3.Sn/c2*1-2-3-4-5;;;/h2*5H,2-4H2,1H3;2*1H3;/q;;;;+2/p-2

InChI Key

AZQSJLSJRUNLBI-UHFFFAOYSA-L

SMILES

CCCCS[Sn](C)(C)SCCCC

Canonical SMILES

CCCC[S-].CCCC[S-].C[Sn+2]C

Other CAS No.

1000-40-4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Organotin Compounds

Structural and Functional Group Comparisons

The table below compares bis(butylthio)dimethylstannane with structurally related organotin compounds:

Compound Name Molecular Formula Substituents Key Features
Bis(butylthio)dimethylstannane C₁₀H₂₄S₂Sn 2 methyl, 2 butylthio High toxicity (skin irritant); emits Sn/SOₓ upon decomposition
Bis(benzoylthio)dibutylstannane C₂₆H₃₂O₂S₂Sn 2 butyl, 2 benzoylthio Larger aromatic substituents; used in polymer stabilization
Bis(phenylthio)diphenylstannane C₂₄H₂₀S₂Sn 2 phenyl, 2 phenylthio Aromatic substituents; higher molecular weight; unknown toxicity
Dibutyldimethylstannane C₁₀H₂₄Sn 2 methyl, 2 butyl No thio groups; lower reactivity; used in catalysis
Di-n-octyltin dihydride C₁₆H₃₆Sn 2 octyl, 2 hydride Low toxicity (LD₅₀: 5 g/kg in rats); emits Sn upon decomposition

Thermal Decomposition Behavior

Decomposition products vary with substituents:

Compound Decomposition Products
Bis(butylthio)dimethylstannane Sn, SOₓ
Bis(3-bromopropyl)dimethylstannane Sn, Br⁻
Di-n-octyltin dihydride Sn

Thio-containing compounds (e.g., butylthio, benzoylthio) release SOₓ , while halogenated derivatives emit halides (e.g., Br⁻) .

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